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Compound of Interest

Compound Name: VBIT-12

Cat. No.: B15613282

For Immediate Reference: VBIT-12 and its solutions should be treated as hazardous chemical
waste. Do not dispose of down the drain or in regular trash. All disposal must comply with local,
state, and federal regulations. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidance.

This document provides essential safety and logistical information for the proper disposal of
VBIT-12, a potent voltage-dependent anion channel 1 (VDACL1) inhibitor used in laboratory
research. Adherence to these procedures is critical for ensuring personnel safety and
environmental compliance.

VBIT-12 Safety and Hazard Information

VBIT-12 is a crystalline solid intended for research use only and is not for human or veterinary
applications.[1][2] Understanding its hazard profile is the first step in safe handling and
disposal.

Globally Harmonized System (GHS) Hazard Classifications for VBIT-12:
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Hazard Statement Code Description

May cause harm if ingested.[3]

Harmful if swallowed H302 )

May cause redness, itching, or
Causes skin irritation H315 inflammation upon skin

contact.[3][4]

May cause significant eye
Causes serious eye irritation H319 irritation, redness, or damage.

[3]4]

May irritate the respiratory tract

May cause respiratory irritation ~ H335 o
if inhaled.[4]

The designated precautionary statement for disposal is P501, which mandates that the
contents and container must be disposed of at an approved waste disposal facility.[4]

VBIT-12 Waste Segregation and Collection

Proper segregation of chemical waste is paramount to prevent dangerous reactions and ensure
correct disposal. VBIT-12 waste should be categorized into three primary streams: unused
solid compound, VBIT-12 solutions, and contaminated solid waste.
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Waste Stream Description Collection Procedure

Collect in its original container
or a clearly labeled, compatible

Unused or Expired VBIT-12 Pure, solid VBIT-12 powder. container. Label as
"Hazardous Waste: VBIT-12
(Solid)".

Collect in a designated,
sealed, and compatible waste
container. Label as

] ] "Hazardous Waste: Organic

) VBIT-12 dissolved in solvents )
VBIT-12 Solutions Solvents" and list all
(e.g., DMSO, Ethanol). )

constituents (e.g., "VBIT-12,
Dimethyl Sulfoxide™). Do not
mix with aqueous or corrosive

waste.[5]

Collect in a designated, sealed
Items grossly contaminated container or a durable, lined

) ] with VBIT-12, such as pipette bag clearly labeled "Hazardous
Contaminated Solid Waste

tips, gloves, vials, and Waste: Contaminated Solids"
absorbent paper.[6][7] with the contaminant "VBIT-12"
specified.[6]

Important Considerations for Solvents: VBIT-12 is frequently dissolved in Dimethyl Sulfoxide
(DMSO). DMSO is a combustible liquid that can readily penetrate the skin, potentially carrying
dissolved chemicals like VBIT-12 into the body.[8] Therefore, solutions containing DMSO must
be handled with extreme caution and disposed of as organic solvent waste, typically destined
for chemical incineration.[5][9]

VBIT-12 Solubility Data for Reference:
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Solvent Solubility

DMSO ~30 mg/mL to 83 mg/mL[1][10]
DMF ~30 mg/mL[1][4]

Ethanol ~15 mg/mL[1][4]

DMSO:PBS (pH 7.2) (1:3) ~0.25 mg/mL[1][4]

Step-by-Step Disposal Protocol

The following protocol outlines the procedural steps for the safe disposal of VBIT-12 waste.
Experimental Protocol: VBIT-12 Waste Management

 |dentify Waste Type: Determine if the waste is unused solid VBIT-12, a VBIT-12 solution, or

contaminated solid labware.
o Select Appropriate Waste Container:

o Ensure the container is made of a material compatible with the waste (e.g., polyethylene
for solvents).

o The container must be in good condition with a secure, leak-proof lid.[11]
o For liquid waste, leave at least 10% headspace to accommodate expansion.
o Label the Container:

o Before adding any waste, affix a "Hazardous Waste" label from your institution's EHS

department.

o Clearly write the full chemical names of all contents, including solvents and the VBIT-12
compound itself. Do not use abbreviations.[11]

o Maintain an approximate percentage of each component.

e Accumulate Waste Safely:
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o Add waste to the container in a designated satellite accumulation area, such as a
chemical fume hood.

o Keep the waste container securely closed at all times, except when adding waste.[11][12]

o Segregate the VBIT-12 waste container from incompatible materials (e.g., keep organic
solvent waste away from acids and bases).[13]

o Arrange for Disposal:

o Once the container is full, or as per your laboratory's schedule, arrange for a pickup by
your institution's EHS or a certified hazardous waste contractor.

o Follow your institution's specific procedures for requesting waste collection.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of VBIT-
12.
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Identify VBIT-12 Waste
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\ \ \
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Solid Chemical Waste Container Organic Solvent Waste Container Solid Chemical Waste Container

Final D‘;sposal

Arrange for Pickup by
Environmental Health & Safety (EHS)
for Approved Disposal

Click to download full resolution via product page

Caption: VBIT-12 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [VBIT-12: Comprehensive Disposal Procedures for
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613282#vbit-12-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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